Cas no 2465-65-8 (Phosphorothioic acid,O,O-diethyl ester)

Phosphorothioic acid,O,O-diethyl ester structure
2465-65-8 structure
Product Name:Phosphorothioic acid,O,O-diethyl ester
CAS No:2465-65-8
MF:C4H11O3PS
MW:170.167101144791
CID:260915
PubChem ID:655
Update Time:2025-04-19

Phosphorothioic acid,O,O-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid,O,O-diethyl ester
    • O,O-diethyl O-hydrogen phosphorothioate
    • Phosphorothioic acid, O,O-diethyl ester
    • NSC289411
    • NSC-289407
    • C06607
    • O,O-DIETHYL PHOSPHOROTHIOATE
    • CHEMBL1232328
    • Diethylthiophosphorate
    • E5-phosphane
    • NSC-289403
    • DTXSID9052844
    • NSC289403
    • BDBM50487243
    • ethyl phosphorothioate
    • O,O-Diethyl hydrogen phosphorothioate
    • Ethyl phosphorothioate ((EtO)2(HS)PO)
    • O,O-DIETHYL S-HYDROGEN PHOSPHOROTHIOATE
    • SCHEMBL466088
    • Diethyl phosphothionate
    • diethoxy-hydroxy-sulfanylidene-lambda5-phosphane
    • 2465-65-8
    • Diethyl hydrogen phosphorothionate
    • O,O-DIETHYL HYDROGEN THIOPHOSPHATE
    • diethoxy-hydroxy-sulfanylidene-
    • O,O-Diethyl phosphorothionate
    • O,O-DIETHYL THIOPHOSPHATE, POTASSIUM SALT
    • DEPTh
    • NSC289404
    • NSC-289404
    • DETP (ester)
    • DPJ
    • DETP
    • NSC-289183
    • NSC-289427
    • UNII-FND2ADQ374
    • diethoxy(sulfanylidene)phosphinous acid
    • NS00014896
    • Diethyl phosphorothionate
    • AKOS006278530
    • O,O-Diethyl phosphorothiolate
    • diethyl phos-phorothioate
    • Phosphorthioic acid O,O-diethyl ester
    • Diethylthiophosphoric acid
    • O,O-Diethyl thiophosphate
    • DB07674
    • diethylthiophosphate
    • Q26840832
    • CHEBI:28006
    • NSC-289411
    • NSC289407
    • FND2ADQ374
    • Inchi: 1S/C4H11O3PS/c1-3-6-8(5,9)7-4-2/h3-4H2,1-2H3,(H,5,9)
    • InChI Key: PKUWKAXTAVNIJR-UHFFFAOYSA-N
    • SMILES: S=P(O)(OCC)OCC

Computed Properties

  • Exact Mass: 170.01700
  • Monoisotopic Mass: 170.016651
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.8
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.243
  • Melting Point: 180-186 °C(lit.)
  • Boiling Point: 212.8°Cat760mmHg
  • Flash Point: 82.5°C
  • PSA: 80.59000
  • LogP: 1.92680
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